Cas no 1098-16-4 (Benzene, 2,4-dinitro-1-[(4-nitrophenyl)sulfonyl]-)

• Product Name: Benzene, 2,4-dinitro-1-[(4-nitrophenyl)sulfonyl]-
• CAS No: 1098-16-4
• MF: C₁₂H₇N₃O₈S
• MW: 353.264281511307
• CID: 1194288
• Update Time: 2024-08-05

Benzene, 2,4-dinitro-1-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dinitro-1-[(4-nitrophenyl)sulfonyl]-
• (2,4-dinitro-phenyl)-(4-nitro-phenyl)-sulfone

• Inchi： 1S/C12H7N3O8S/c16-13(17)8-1-4-10(5-2-8)24(22,23)12-6-3-9(14(18)19)7-11(12)15(20)21/h1-7H
• InChI Key： NDYLISSAVOGESH-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 352.99541

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Melting Point: 232 °C
• Boiling Point: 596.3±50.0 °C(Predicted)
• PSA: 163.56